5-(2,4-dichlorophenyl)-N-(2-methylphenyl)-2-furancarboxamide

• Molecular Formula: C18H13Cl2NO2
• Molecular Weight: 346.2 g/mol
• IUPAC Name: 5-(2,4-dichlorophenyl)-N-(2-methylphenyl)furan-2-carboxamide
• InChI: InChI=1S/C18H13Cl2NO2/c1-11-4-2-3-5-15(11)21-18(22)17-9-8-16(23-17)13-7-6-12(19)10-14(13)20/h2-10H,1H3,(H,21,22)
• InChI Key: JDGFSBXMSNOFJV-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)C2=CC=C(O2)C3=C(C=C(C=C3)Cl)Cl

Description

5-(2,4-dichlorophenyl)-N-(2-methylphenyl)-2-furancarboxamide, also known as DCF, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. DCF belongs to the class of furancarboxamides and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

Antipathogenic Activity

• Synthesis and Antipathogenic Properties : This compound has been explored for its potential in synthesizing acylthioureas with significant antipathogenic activities, particularly against bacterial strains capable of biofilm formation, such as Pseudomonas aeruginosa and Staphylococcus aureus. These findings suggest its usefulness in developing new antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Medicinal Chemistry

• Inhibitors of Mitochondrial Permeability Transition : Research indicates that structurally related compounds, involving furan and dichlorophenyl components, have shown promise as inhibitors of Ca²⁺-induced mitochondrial swelling. This could be significant for developing treatments for vascular dysfunctions, including ischemia/reperfusion injury (Murasawa et al., 2012).

Pesticide Chemistry

• Pesticide Interaction and Residue Formation : A study discovered that when certain herbicides containing dichlorophenyl components are combined, they transform into an unexpected residue, demonstrating the complex chemical interactions that can occur with such compounds in environmental settings (Bartha, 1969).

Crystallography

• Structural Analysis : The structural characteristics of related compounds, which share similarities with the dichlorophenyl-furancarboxamide structure, have been studied, contributing to the understanding of molecular conformations and interactions, useful in materials science and pharmaceutical chemistry (Gowda et al., 2007).

Biological Activity

• Antifungal Applications : Compounds with structural similarities have been synthesized and tested for their antifungal properties, particularly against P. cubensis, suggesting potential applications in agricultural or pharmaceutical antifungal development (Zheng Yu-gu, 2015).

Antibacterial Research

• Antibacterial Agent Synthesis : Research has focused on synthesizing and evaluating the antibacterial activities of various compounds, including those related to 5-(2,4-dichlorophenyl)-N-(2-methylphenyl)-2-furancarboxamide. These studies contribute to the discovery of new antibacterial agents, which is crucial in the fight against resistant bacterial strains (Desai, Dodiya, & Shihora, 2011).